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Compound of Interest

Compound Name: Ravuconazole-d4

Cat. No.: B12416285 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the methodologies used to assess

the isotopic purity of Ravuconazole-d4, a deuterated analog of the broad-spectrum antifungal

agent, Ravuconazole. This document is intended for professionals in pharmaceutical research

and development who utilize isotopically labeled compounds as internal standards in

bioanalytical assays, in metabolic studies, or for pharmacokinetic analyses.

Ravuconazole-d4 is a critical tool in drug development, primarily serving as an internal

standard for the accurate quantification of Ravuconazole in biological matrices by isotope

dilution mass spectrometry. The precision and reliability of such studies are fundamentally

dependent on the isotopic purity of the labeled standard. This guide details the analytical

techniques, experimental protocols, and data interpretation required to verify the isotopic

enrichment and purity of Ravuconazole-d4.

Quantitative Data Summary
The isotopic purity of a deuterated standard is a critical quality attribute. It is defined by the

extent of deuterium incorporation at the specified molecular positions. The following table

summarizes representative quantitative data for a typical batch of Ravuconazole-d4,

illustrating the expected outcomes of a thorough isotopic purity assessment.
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Parameter Value Method of Determination

Compound Name Ravuconazole-d4 -

Chemical Formula C₂₂H₁₃D₄F₂N₅OS -

Molecular Weight 441.49 g/mol Mass Spectrometry

Deuterium Incorporation ≥ 98 atom % D Mass Spectrometry

Isotopic Distribution

   d4 > 98%
High-Resolution Mass

Spectrometry

   d3 < 2%
High-Resolution Mass

Spectrometry

   d2 < 0.5%
High-Resolution Mass

Spectrometry

   d1 < 0.1%
High-Resolution Mass

Spectrometry

   d0 (unlabeled) < 0.1%
High-Resolution Mass

Spectrometry

Chemical Purity > 99% HPLC-UV

Note: The data presented in this table are illustrative and represent typical values for a high-

quality standard. Researchers should always refer to the Certificate of Analysis provided by the

supplier for lot-specific data.

Experimental Protocols
The determination of isotopic purity for Ravuconazole-d4 primarily relies on two powerful

analytical techniques: Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR)

Spectroscopy.

Isotopic Purity and Enrichment by High-Resolution
Mass Spectrometry (HRMS)
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High-resolution mass spectrometry is the definitive technique for determining the isotopic

distribution and calculating the isotopic enrichment of Ravuconazole-d4. It allows for the

separation and quantification of the different isotopologues (molecules with the same chemical

formula but differing in their isotopic composition).

Methodology:

Sample Preparation: A stock solution of Ravuconazole-d4 is prepared in a suitable solvent,

such as methanol or acetonitrile, at a concentration of approximately 1 mg/mL. This stock is

further diluted to a working concentration of 1 µg/mL in the initial mobile phase conditions.

Instrumentation: A high-resolution mass spectrometer, such as an Orbitrap or Time-of-Flight

(TOF) instrument, coupled with a liquid chromatography (LC) system is utilized.

Chromatographic Separation:

Column: A C18 reversed-phase column (e.g., 50 mm x 2.1 mm, 1.8 µm).

Mobile Phase A: 0.1% Formic acid in water.

Mobile Phase B: 0.1% Formic acid in acetonitrile.

Gradient: A suitable gradient is used to ensure the elution of Ravuconazole-d4 as a sharp

peak, free from any co-eluting impurities.

Flow Rate: 0.3 mL/min.

Injection Volume: 5 µL.

Mass Spectrometry:

Ionization Mode: Positive Electrospray Ionization (ESI+).

Scan Mode: Full scan mode over a mass range that includes the molecular ion cluster of

Ravuconazole-d4 (e.g., m/z 400-500).

Resolution: > 60,000 FWHM.
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Data Acquisition: The mass spectrum corresponding to the chromatographic peak of

Ravuconazole-d4 is extracted.

Data Analysis: The relative intensities of the peaks corresponding to the unlabeled (d0),

partially deuterated (d1, d2, d3), and fully deuterated (d4) forms of Ravuconazole are

measured. The isotopic enrichment is calculated using the following formula:

Enrichment (%) = [Σ (Intensity of deuterated species)] / [Σ (Intensity of all isotopic species)] x

100

Confirmation of Deuteration Site by Nuclear Magnetic
Resonance (NMR) Spectroscopy
While mass spectrometry quantifies the degree of deuteration, NMR spectroscopy is employed

to confirm the location of the deuterium atoms within the molecular structure.

Methodology:

Sample Preparation: A sufficient amount of Ravuconazole-d4 (typically 5-10 mg) is

dissolved in a deuterated NMR solvent (e.g., Chloroform-d, CDCl₃, or Dimethyl sulfoxide-d₆,

DMSO-d₆).

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

¹H NMR (Proton NMR):

Data Acquisition: A standard ¹H NMR spectrum is acquired.

Analysis: The spectrum is compared to that of an unlabeled Ravuconazole standard. The

signals corresponding to the protons at the sites of deuteration should be significantly

diminished or absent in the ¹H NMR spectrum of Ravuconazole-d4. The integration of any

residual proton signals at these positions can provide a semi-quantitative measure of

isotopic purity.

²H NMR (Deuterium NMR):

Data Acquisition: A ²H NMR spectrum is acquired.
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Analysis: The spectrum should show signals at the chemical shifts corresponding to the

positions of deuterium incorporation. This provides direct evidence of the location of the

deuterium labels.

Visualizations
Experimental Workflow for Isotopic Purity Assessment
The following diagram illustrates the logical workflow for the comprehensive assessment of

Ravuconazole-d4 isotopic purity, from sample reception to final data analysis.

Sample Preparation

Analytical Measurement

Data Analysis & Verification

Final Purity Assessment

Ravuconazole-d4 Standard

Dilute for LC-MS Dissolve for NMR

LC-HRMS Analysis
(Full Scan) ¹H NMR Spectroscopy ²H NMR Spectroscopy

Analyze Isotopic Cluster
(d0 to d4 distribution)

Compare with Unlabeled
(Confirm signal reduction) Confirm Deuterium Signals

Calculate Isotopic Enrichment Confirm Location of Deuteration

Certificate of Analysis
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Click to download full resolution via product page

Caption: Workflow for Ravuconazole-d4 isotopic purity assessment.

To cite this document: BenchChem. [An In-depth Technical Guide to the Isotopic Purity
Assessment of Ravuconazole-d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12416285#isotopic-purity-assessment-of-
ravuconazole-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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